![molecular formula C7H10ClNO B6173458 (5-methylpyridin-3-yl)methanol hydrochloride CAS No. 1138809-98-9](/img/no-structure.png)
(5-methylpyridin-3-yl)methanol hydrochloride
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Description
Future Directions
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (5-methylpyridin-3-yl)methanol hydrochloride involves the conversion of 5-methylpyridine to (5-methylpyridin-3-yl)methanol, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-methylpyridine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "5-methylpyridine is reacted with sodium borohydride in methanol to form (5-methylpyridin-3-yl)methanol.", "The resulting (5-methylpyridin-3-yl)methanol is then treated with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
1138809-98-9 |
Product Name |
(5-methylpyridin-3-yl)methanol hydrochloride |
Molecular Formula |
C7H10ClNO |
Molecular Weight |
159.6 |
Purity |
95 |
Origin of Product |
United States |
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